Cas no 2243506-15-0 (2-{2-[(2-cyclopropylethyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-1,3-thiazol-4-yl}acetic acid)

• Product Name: 2-{2-[(2-cyclopropylethyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-1,3-thiazol-4-yl}acetic acid
• CAS No: 2243506-15-0
• MF: C₂₅H₂₄N₂O₄S
• MW: 448.534065246582
• CID: 6527042
• PubChem ID: 165718746
• Update Time: 2025-10-29

2-{2-[(2-cyclopropylethyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-1,3-thiazol-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6492919
• 2-{2-[(2-cyclopropylethyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-1,3-thiazol-4-yl}acetic acid
• 2243506-15-0

• Inchi： 1S/C25H24N2O4S/c28-23(29)13-17-15-32-24(26-17)27(12-11-16-9-10-16)25(30)31-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,15-16,22H,9-14H2,(H,28,29)
• InChI Key： MJYHFNBMTKUBNJ-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)O)N=C1N(C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CCC1CC1

Computed Properties

• Exact Mass: 448.14567842g/mol
• Monoisotopic Mass: 448.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 108Ų

Additional information on 2-{2-[(2-cyclopropylethyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-1,3-thiazol-4-yl}acetic acid

Research Briefing on 2-{2-[(2-cyclopropylethyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-1,3-thiazol-4-yl}acetic acid (CAS: 2243506-15-0)

The compound 2-{2-[(2-cyclopropylethyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-1,3-thiazol-4-yl}acetic acid (CAS: 2243506-15-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the thiazole moiety makes it particularly valuable for solid-phase peptide synthesis (SPPS). Researchers have successfully utilized this compound to develop novel peptide conjugates with enhanced stability and bioavailability, which are critical for targeting challenging biological pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed to synthesize a series of thiazole-containing peptides with potent inhibitory activity against protease enzymes. The study demonstrated that the incorporation of the cyclopropylethyl group significantly improved the peptides' binding affinity to the target enzymes, suggesting its utility in designing next-generation protease inhibitors. The compound's unique structural features were also found to mitigate off-target effects, a common challenge in protease inhibitor development.

Another notable application of this compound was reported in a Nature Chemical Biology article, where it was used to develop fluorescent probes for real-time imaging of cellular processes. The thiazole-acetic acid moiety served as a versatile scaffold for attaching fluorophores, enabling researchers to track protein-protein interactions in live cells with high specificity. This advancement opens new avenues for studying dynamic biological systems and could accelerate the discovery of novel drug targets.

Despite these promising developments, challenges remain in optimizing the compound's synthetic route and scalability. A recent preprint on bioRxiv discussed alternative synthetic strategies to improve the yield and purity of 2-{2-[(2-cyclopropylethyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-1,3-thiazol-4-yl}acetic acid, emphasizing the need for greener and more cost-effective methodologies. These efforts are critical for enabling large-scale production and facilitating its broader adoption in pharmaceutical research.

In conclusion, 2-{2-[(2-cyclopropylethyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-1,3-thiazol-4-yl}acetic acid (CAS: 2243506-15-0) represents a versatile and valuable tool in chemical biology and drug discovery. Its applications span from peptide therapeutics to imaging probes, underscoring its potential to address unmet medical needs. Future research should focus on refining its synthesis and exploring its utility in additional therapeutic contexts.